Cas no 53715-27-8 (Benzenesulfonamide, N-octadecyl-)

• Product Name: Benzenesulfonamide, N-octadecyl-
• CAS No: 53715-27-8
• MF: C₂₄H₄₃NO₂S
• MW: 409.668726205826
• CID: 356558
• PubChem ID: 21832805
• Update Time: 2025-04-19

Benzenesulfonamide, N-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-octadecyl-
• N-octadecylbenzenesulfonamide
• SCHEMBL1279062
• DTXSID30618617
• 53715-27-8

• Inchi： 1S/C24H43NO2S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-25-28(26,27)24-21-18-17-19-22-24/h17-19,21-22,25H,2-16,20,23H2,1H3
• InChI Key： PAYCIKRBIVVVGK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 409.30169
• Monoisotopic Mass: 409.30145079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17